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Introduction

DS-1205 is a potent and selective small-molecule inhibitor of the AXL receptor tyrosine kinase.
[1][2] AXL is a member of the TAM (TYRO3, AXL, MERTK) family of receptor tyrosine kinases
and its overexpression is implicated in tumor progression, metastasis, and the development of
resistance to various cancer therapies, including epidermal growth factor receptor (EGFR)
tyrosine kinase inhibitors (TKIs) in non-small cell lung cancer (NSCLC).[2][3] Upregulation of
AXL signaling can act as a bypass mechanism, allowing cancer cells to evade the effects of
targeted therapies.[4] DS-1205 exerts its effect by inhibiting the phosphorylation of AXL,
thereby blocking downstream signaling pathways that promote cell survival and proliferation.[1]
These application notes provide detailed protocols for key in vitro experiments to evaluate the
activity of DS-1205.

Data Presentation

The following tables summarize the quantitative data from in vitro studies of DS-1205.

Table 1: Kinase Inhibition and Cell Migration
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Target/Cell

Assay Type Li Parameter Value Reference
ine

Kinase Inhibition AXL Kinase ICso0 1.3 nM [1]

Cell Migration NIH3T3-AXL ECso 2.7 nM [4][5]

Table 2: Cell Growth Inhibition

. Combination DS-1205c Relative

Cell Line . Reference
Agent Concentration Growth Rate
Osimertinib (2

NCI-H1975 0.1 uM 43.1%
HM)
Osimertinib (2

NCI-H1975 1uM 2.2%
HM)

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the AXL signaling pathway targeted by DS-1205 and a general
workflow for a cell viability experiment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.
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